N~1~-(2,4-dimethoxyphenyl)-N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-4-nitroanilino]-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C22H21N3O7S/c1-31-18-12-13-20(21(14-18)32-2)23-22(26)15-24(16-8-10-17(11-9-16)25(27)28)33(29,30)19-6-4-3-5-7-19/h3-14H,15H2,1-2H3,(H,23,26)
• InChI Key: IBTUWIXDBCWXDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CN(C2=CC=C(C=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=CC=C3)OC
• Molecular Formula: C22H21N3O7S
• Molecular Weight: 471.5 g/mol

Description

N~1~-(2,4-dimethoxyphenyl)-N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide, commonly known as DNP-Glycine, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a glycine derivative that has been modified with a sulfonyl group and two aromatic rings, making it a potent tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of DNP-Glycine involves its ability to bind to proteins and modulate their activity. This compound has been shown to bind to the active site of enzymes, thereby inhibiting their activity. It has also been shown to bind to receptors and transporters, altering their function.
Biochemical and Physiological Effects:
DNP-Glycine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, tyrosinase, and xanthine oxidase. It has also been shown to modulate the activity of several receptors, including the serotonin 5-HT~2C~ receptor and the dopamine D~2~ receptor.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DNP-Glycine in lab experiments is its ability to bind to a variety of proteins, making it a versatile tool for studying different biochemical and physiological processes. However, one of the limitations of using DNP-Glycine is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving DNP-Glycine. One area of research is in the development of new compounds based on the structure of DNP-Glycine that have improved binding affinity and selectivity for specific proteins. Another area of research is in the use of DNP-Glycine as a tool for studying protein-protein interactions and signaling pathways. Additionally, there is potential for the use of DNP-Glycine in the development of new therapies for diseases such as cancer and Alzheimer's.

Synthesis Methods

The synthesis of DNP-Glycine involves several steps, including the reaction of 2,4-dimethoxyaniline with 4-nitrobenzene sulfonyl chloride to form the intermediate compound N-(2,4-dimethoxyphenyl)-N-(4-nitrophenyl)sulfonamide. This intermediate is then reacted with glycine ethyl ester hydrochloride to form the final product, DNP-Glycine.

Scientific Research Applications

DNP-Glycine has been used extensively in scientific research to study various biochemical and physiological processes. One of the main applications of DNP-Glycine is in the study of protein-ligand interactions. This compound has been shown to bind to a variety of proteins, including enzymes, receptors, and transporters, making it a valuable tool for understanding how these proteins function.